Nitrosotetracaine-d6

• Molecular Formula: C15H23N3O3
• Molecular Weight: 299.40 g/mol
• InChI: InChI=1S/C15H23N3O3/c1-4-5-10-18(16-20)14-8-6-13(7-9-14)15(19)21-12-11-17(2)3/h6-9H,4-5,10-12H2,1-3H3/i2D3,3D3
• InChIKey: OXDAKKGJTIRKSV-XERRXZQWSA-N

Nitrosotetracaine-d6 Specifications & Procurement

Nitrosotetracaine-d6 is a stable isotope-labeled analog of Nitrosotetracaine, wherein six hydrogen atoms are substituted with deuterium (²H), resulting in a molecular formula of C₁₅H₁₇D₆N₃O₃ and a molecular weight of 299.40 g/mol . It is categorized within the Isotope-Labeled Compounds class and is commercially available as a solid, typically at a purity specification of ≥98% . As a deuterated compound, it is principally employed as an internal standard (IS) for the accurate quantitation of its non-labeled counterpart, Nitrosotetracaine, in bioanalytical methods utilizing mass spectrometric detection such as LC-MS/MS .

Workflow

LC-MS/MS bioanalysis with stable isotope-labeled internal standard

Selection

Deuterated Nitrosotetracaine-d6 for co-eluting quantitation

Context

Supports matrix-effect correction in biological research matrices

Why Analogs Fail in Regulated Bioanalysis

While a structurally related compound may seem like a viable alternative, it cannot reliably correct for matrix effects and analyte recovery variations during sample preparation and LC-MS/MS analysis [1]. Such analog internal standards often exhibit different extraction efficiencies and ionization behaviors in the ion source compared to the target analyte, leading to significant quantitative bias. In contrast, a stable isotope-labeled (SIL) internal standard like Nitrosotetracaine-d6 demonstrates nearly identical physicochemical properties to the unlabeled Nitrosotetracaine, effectively co-eluting and compensating for ion suppression/enhancement and extraction losses, thereby providing the accuracy and precision mandated for pharmacokinetic and toxicological studies [2]. The use of a generic, non-labeled analog introduces unacceptable variability that undermines data integrity in regulatory submissions [1].

Matrix bias

Non-labeled structural analogs may exhibit different extraction efficiency and ionization, limiting reliable matrix-effect correction.

Retention shift

Deuterium labeling can introduce a slight chromatographic retention time shift; method optimization may be required.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002; 55: S107–S113. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Comparative Performance Metrics

Ion Suppression Compensation vs. Unlabeled

Nitrosotetracaine-d6 is structurally engineered to co-elute precisely with its unlabeled counterpart, Nitrosotetracaine, thereby experiencing identical matrix-induced ion suppression or enhancement. This ensures the ratio of analyte to internal standard signal remains constant across the chromatographic peak, directly compensating for sample-to-sample variation in extraction and ionization [1].

Ion suppression compensation

Class-level

Co-elution maintains stable analyte/IS signal ratio across the peak

Supports matrix-effect correction review

Data from class-level deuterated IS behavior

Evidence Dimension	Correction of Matrix Effects (Ion Suppression/Enhancement) in LC-MS/MS
Target Compound Data	Co-elution ensures ratio of analyte signal to IS signal remains stable despite matrix effects.
Comparator Or Baseline	Structural analog internal standard: May exhibit different ionization efficiency and retention time, leading to variable analyte/IS signal ratio and poor accuracy.
Quantified Difference	Not explicitly quantified for this specific compound, but the class of deuterated internal standards is recognized as the gold standard for minimizing quantitative bias from matrix effects.
Conditions	LC-MS/MS analysis of biological matrices (plasma, urine, tissue homogenates).

Why This Matters

This predictable, co-eluting behavior is essential for meeting regulatory bioanalytical method validation guidelines (e.g., FDA, EMA) which require rigorous demonstration of accuracy and precision; a non-co-eluting analog internal standard would fail to meet these criteria.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002; 55: S107–S113. View Source

Chromatographic Resolution & Deuterium Exchange Risk

Deuterium labeling, as in Nitrosotetracaine-d6, introduces a potential for chromatographic separation from the unlabeled analyte, a phenomenon less common with ¹³C or ¹⁵N labeling. While this separation can complicate MS quantitation if not properly managed, the degree of separation is dependent on the number and position of deuterium atoms [1]. For Nitrosotetracaine-d6, the six deuterium labels provide a sufficient mass shift to avoid isotopic overlap but may exhibit a slight, measurable retention time shift compared to the unlabeled analyte. This contrasts with ¹³C or ¹⁵N internal standards, which generally show no measurable chromatographic shift but are significantly more expensive to synthesize and procure .

Deuterium retention shift

Class-level

Slight tR shift possible vs. unlabeled; ¹³C/¹⁵N analogs show no shift but cost more

Requires chromatographic method review

Compound-specific shift not reported; class-level inference

Evidence Dimension	Potential for Chromatographic Separation and Isotopic Exchange
Target Compound Data	May show a slight retention time shift (tR shift) compared to unlabeled Nitrosotetracaine due to deuterium isotope effects.
Comparator Or Baseline	¹³C- or ¹⁵N-labeled analog: Exhibits no measurable chromatographic separation but is typically more expensive.
Quantified Difference	No specific tR shift data is available for this compound; a slight shift is a known class-level characteristic of some heavily deuterated molecules.
Conditions	Reversed-phase liquid chromatography (RP-LC) conditions typical for small molecule separations.

Why This Matters

Awareness of this potential tR shift allows an analyst to optimize chromatographic conditions during method development to ensure accurate integration. Procurement decisions often balance the lower cost and availability of deuterated standards against the superior (but costlier) performance of ¹³C/¹⁵N-labeled standards.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Purity and Lot-to-Lot Consistency

The procurement of Nitrosotetracaine-d6 from reputable vendors is accompanied by a defined purity specification, typically ≥98%, and a Certificate of Analysis (CoA) . This provides a verifiable baseline for the internal standard's quality, ensuring that it does not introduce significant amounts of unlabeled Nitrosotetracaine as an impurity, which would compromise the lower limit of quantitation (LLOQ) of an analytical method. The unlabeled compound, when used as a reference standard for calibration curves, has its own purity certification, but the deuterated IS requires its own independent verification of isotopic purity and chemical purity to function correctly.

Purity specification

Data to verify

≥98% (reported)

Supports procurement consistency review

Verify vendor CoA and isotopic purity

Evidence Dimension	Defined Purity and Isotopic Enrichment
Target Compound Data	Purity: ≥98%. Provided with a Certificate of Analysis (CoA).
Comparator Or Baseline	Unlabeled Nitrosotetracaine (reference standard for calibration): Purity certified separately; may not be certified for lack of unlabeled species.
Quantified Difference	≥98% (Target) vs. Purity of unlabeled standard (varies per vendor and lot).
Conditions	Quality control and release testing as per vendor specifications.

Why This Matters

This quantifiable purity threshold is a critical procurement metric. It allows laboratories to demonstrate control over their analytical system's performance, ensuring that any signal observed at the analyte's m/z is not due to isotopic impurity from the internal standard, thereby maintaining the integrity of quantitative results and supporting regulatory compliance.

Application Scenarios

GLP Pharmacokinetic & Toxicokinetic Studies

Nitrosotetracaine-d6 is the definitive internal standard choice for quantifying Nitrosotetracaine in plasma, serum, or tissue samples from preclinical and clinical studies conducted under Good Laboratory Practice (GLP) regulations. Its use is essential for compensating for matrix effects and extraction variability, thereby ensuring the accuracy and precision of the method meet the stringent acceptance criteria (e.g., ±15% accuracy, ±15% CV) required for regulatory submission to bodies like the FDA or EMA [1].

In Vitro ADME & DDI Studies

In metabolic stability assays using hepatocytes, liver microsomes, or recombinant enzymes, Nitrosotetracaine-d6 enables the precise quantitation of Nitrosotetracaine depletion over time. By using a deuterated internal standard that corrects for potential ion suppression from the complex incubation matrix, researchers can accurately determine intrinsic clearance (CLint) and half-life (t½), which are critical parameters for predicting in vivo clearance and assessing DDI risk [2].

Nitrosamine Impurity Analysis

Given that Nitrosotetracaine is a nitrosamine related to the local anesthetic tetracaine, its quantification as a potential genotoxic impurity is crucial for ensuring pharmaceutical quality and patient safety. Nitrosotetracaine-d6 serves as an ideal internal standard for developing highly sensitive and specific LC-MS/MS methods to monitor trace levels (ppb range) of this impurity in Tetracaine active pharmaceutical ingredient (API) and finished drug products, enabling compliance with regulatory guidelines for nitrosamine control [1].

Forensic Toxicology in Complex Matrices

For forensic toxicology laboratories tasked with identifying and quantifying Nitrosotetracaine in complex post-mortem samples (e.g., blood, liver, vitreous humor), Nitrosotetracaine-d6 provides a robust tool for confirmation. By using the deuterated IS to control for matrix variability across diverse sample types, analysts can confidently report quantitative findings that may be used in legal proceedings or for understanding the role of the compound in adverse events [1].

Application

Selection Property

Validation Focus

Preclinical PK / TK bioanalysis

Co-eluting deuterated IS for matrix-effect compensation

Accuracy and precision in research matrices

In vitro ADME assays (hepatocytes, microsomes)

Stable ionization across complex incubation media

Depletion profiling and CLint evaluation

Nitrosamine impurity monitoring in API

High-specificity SIL-IS for trace-level detection

LLOQ and selectivity at sub-ppb levels

Post-mortem sample analysis (research context)

Matrix variability control across tissue types

Reproducible quantitation in diverse biological matrices

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002; 55: S107–S113. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source